5-[(Dimethylamino)methyl]-2-furoic acid

• IUPAC Name: 5-[(dimethylamino)methyl]furan-2-carboxylic acid
• InChI: InChI=1S/C8H11NO3/c1-9(2)5-6-3-4-7(12-6)8(10)11/h3-4H,5H2,1-2H3,(H,10,11)
• InChI Key: LLPIDIFMBNAYOD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CC=C(O1)C(=O)O
• Molecular Formula: C8H11NO3
• DSSTOX Substance ID: DTXSID90355571
• Molecular Weight: 169.18 g/mol
• CAS RN: 86649-59-4

Description

5-[(Dimethylamino)methyl]-2-furoic acid, also known as DMF-furoic acid, is a unique organic acid that has been studied extensively for its various applications in synthetic chemistry, biochemistry, and pharmacology. DMF-furoic acid has been used in a variety of research fields, ranging from the synthesis of new drugs to the development of new materials. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions for the use of DMF-furoic acid.

Scientific Research Applications

Photoisomerization and Synthesis Applications

• 5,5-Dimethyl-2(5H)-furanone synthesis through photochemically induced lactonization of related compounds has been described, showing applications in chemical synthesis processes (Biot, Keukeleire, & Verzele, 2010).

Structural and Chemical Properties

• Studies on sterically strained conjugated systems containing trisubstituted furan rings, including compounds similar to 5-[(Dimethylamino)methyl]-2-furoic acid, have elucidated their structural characteristics and nonclassical deformations (Крапивин et al., 2013).

Fluorescence and Solubility Studies

• Research on the synthesis of fluorescent compounds, including derivatives of this compound, has shown their potential in creating highly fluorescent and water-soluble substances (Boobalan, Imran, & Nagarajan, 2012).

Interaction with Electron and Proton Transfer

• The impact of carboxylation on the stability of the furan ring in related compounds, including the dissociation behavior upon electron attachment, provides insights into chemical reactivity and stability (Zawadzki, Luxford, & Kočišek, 2020).

Corrosion Inhibition

• Some derivatives of this compound have been explored as potential corrosion inhibitors for mild steel in acidic solutions, highlighting their application in materials science (Khaled, 2006).

Chemical Conversion and Catalysis

• The conversion of related furan compounds to valuable chemicals through catalytic processes indicates potential applications in biomass conversion and renewable chemical production (Yang, Xia, Liu, & Wang, 2017).

Biocatalysis for Sustainable Chemistry

• Biocatalytic methods for producing furandicarboxylic acid from related compounds, including 2-furoic acid, highlight the potential of these compounds in sustainable chemistry and bioprocessing (Yuan et al., 2019).

Mechanism of Action

Target of Action

It is known that similar compounds, such as benzofuran derivatives, have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

Similar compounds have been found to exhibit cytotoxic properties, indicating potential antiviral or anticancer activity .

Biochemical Pathways

The compound’s potential antiviral or anticancer activity suggests it may interact with pathways related to cell proliferation and viral replication .

Result of Action

Similar compounds have shown cytotoxic effects, suggesting that this compound may also induce cell death in certain contexts .

Biochemical Analysis

Biochemical Properties

5-[(Dimethylamino)methyl]-2-furoic acid plays a significant role in biochemical reactions due to its ability to interact with a variety of enzymes, proteins, and other biomolecules. This compound is known to participate in nucleophilic substitution reactions, where it can act as a nucleophile due to the presence of the dimethylamino group. It interacts with enzymes such as esterases and proteases, which can catalyze the hydrolysis of ester and amide bonds, respectively. The nature of these interactions often involves the formation of transient covalent bonds between the compound and the active site of the enzyme, leading to changes in the enzyme’s activity .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound has been observed to influence cell signaling pathways, particularly those involving G-protein coupled receptors (GPCRs). By binding to these receptors, this compound can modulate the downstream signaling cascades, leading to alterations in gene expression and cellular metabolism. Additionally, this compound has been shown to affect the proliferation and differentiation of certain cell types, highlighting its potential as a modulator of cellular function .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One key mechanism involves the binding of the compound to specific biomolecules, such as enzymes and receptors. This binding can result in either inhibition or activation of the target molecule. For example, this compound can inhibit the activity of certain enzymes by forming a stable complex with the enzyme’s active site, thereby preventing substrate binding and catalysis. Conversely, it can activate other enzymes by inducing conformational changes that enhance their catalytic efficiency. These interactions often lead to changes in gene expression, as the compound can influence transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings are crucial for understanding its stability and long-term impact on cellular function. Studies have shown that this compound is relatively stable under physiological conditions, with minimal degradation over time. Prolonged exposure to this compound can lead to cumulative effects on cellular processes, such as sustained activation or inhibition of signaling pathways. These long-term effects are particularly evident in in vitro studies, where continuous treatment with the compound can result in significant changes in cell behavior and function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit minimal or no adverse effects, while higher doses can lead to toxicity and other adverse outcomes. Threshold effects have been observed, where a certain dosage level is required to elicit a measurable biological response. Additionally, high doses of this compound can cause toxic effects, such as liver and kidney damage, highlighting the importance of dosage optimization in therapeutic applications .

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. One key pathway includes its conversion to metabolites through the action of cytochrome P450 enzymes, which catalyze the oxidation of the compound. This metabolic process can lead to the formation of reactive intermediates that may further interact with other biomolecules, affecting metabolic flux and metabolite levels. The involvement of this compound in these pathways underscores its potential impact on overall cellular metabolism .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These molecules facilitate the movement of the compound across cellular membranes and its localization within different cellular compartments. For instance, certain transporters may actively transport this compound into the cytoplasm, where it can exert its biochemical effects. The distribution of the compound within tissues can also influence its overall bioavailability and efficacy .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound can be directed to specific cellular compartments, such as the nucleus, mitochondria, or endoplasmic reticulum, through targeting signals or post-translational modifications. The localization of this compound within these compartments can affect its interactions with other biomolecules and its overall biochemical activity. For example, localization to the nucleus may enable the compound to directly influence gene expression by interacting with transcription factors and other nuclear proteins .